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Compound of Interest

Compound Name: Dipentaerythritol hexaacrylate

Cat. No.: B012369

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipentaerythritol hexaacrylate (DPHA) is a multifunctional acrylate monomer prized for its
high reactivity, excellent crosslinking density, and the resulting performance characteristics it
imparts to cured polymers. This technical guide provides a comprehensive overview of the core
chemical properties of DPHA, offering detailed experimental protocols for their determination
and presenting quantitative data in a clear, accessible format. This document is intended to
serve as a valuable resource for researchers and professionals engaged in the development of
advanced materials, including coatings, inks, adhesives, and photopolymer resins.

Core Chemical and Physical Properties of DPHA

Dipentaerythritol hexaacrylate is a viscous, transparent liquid under standard conditions. Its
key properties are summarized in the tables below. These values represent typical ranges and
may vary depending on the specific grade and purity of the material.

Table 1: General and Physical Properties of
Dipentaerythritol Hexaacrylate
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Property Value

Chemical Name Dipentaerythritol Hexaacrylate
Synonyms DPHA

CAS Number 29570-58-9

Molecular Formula C2sH34013[1]

Molecular Weight 578.56 g/mol [1]

Appearance Transparent liquid[2]

Color (APHA) <150[2][3]

Table 2: Physicochemical Properties of Dipentaerythritol

Hexaacrylate

Property Value

Density 1.155 - 1.184 g/cm? at 25°C[4]
Viscosity 3000 - 7000 cps at 25°C[2][3][5]
Refractive Index 1.487 - 1.494 at 20-25°CJ[2][5]
Boiling Point 640.7 °C at 760 mmHg

Flash Point 266.2 °C

Surface Tension 42 - 44 dynes/cm[2][3][5]

Glass Transition Temperature (Tg) 54 - 90 °C[2][3][5]

Table 3: Reactivity and Formulation Properties of
Dipentaerythritol Hexaacrylate

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


http://nguyen.hong.hai.free.fr/EBOOKS/SCIENCE%20AND%20ENGINEERING/MECANIQUE/MATERIAUX/COMPOSITES/Encyclopedia%20of%20Polymer%20Science%20and%20Technology/Vol.01/Acrylic%20Ester%20Polymers.pdf
http://nguyen.hong.hai.free.fr/EBOOKS/SCIENCE%20AND%20ENGINEERING/MECANIQUE/MATERIAUX/COMPOSITES/Encyclopedia%20of%20Polymer%20Science%20and%20Technology/Vol.01/Acrylic%20Ester%20Polymers.pdf
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1806543843b006754be341/AS%3A704923872272392%401545078356654/download/ASTM+D+2196-05_Standard+Test+Methods+for+Rheological+Properties+of+Non-Newtonian+Materials+by.pdf
https://www.benchchem.com/product/b012369?utm_src=pdf-body
https://www.benchchem.com/product/b012369?utm_src=pdf-body
https://cdn.standards.iteh.ai/samples/83908/aba79de0a5e14debba4ab79ca5d8e4dc/ISO-1675-2022.pdf
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1806543843b006754be341/AS%3A704923872272392%401545078356654/download/ASTM+D+2196-05_Standard+Test+Methods+for+Rheological+Properties+of+Non-Newtonian+Materials+by.pdf
https://www.scribd.com/document/263278958/ISO-1675-Liquid-resins-Determination-of-density-by-the-pyknometer-method
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://www.scribd.com/document/263278958/ISO-1675-Liquid-resins-Determination-of-density-by-the-pyknometer-method
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1806543843b006754be341/AS%3A704923872272392%401545078356654/download/ASTM+D+2196-05_Standard+Test+Methods+for+Rheological+Properties+of+Non-Newtonian+Materials+by.pdf
https://www.scribd.com/document/263278958/ISO-1675-Liquid-resins-Determination-of-density-by-the-pyknometer-method
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://www.researchgate.net/profile/Abdelkader_Bouaziz/post/Technical-standard-for-the-determination-of-resin-viscosity/attachment/5c1806543843b006754be341/AS%3A704923872272392%401545078356654/download/ASTM+D+2196-05_Standard+Test+Methods+for+Rheological+Properties+of+Non-Newtonian+Materials+by.pdf
https://www.scribd.com/document/263278958/ISO-1675-Liquid-resins-Determination-of-density-by-the-pyknometer-method
https://www.benchchem.com/product/b012369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value /| Description
Functionality 6 (Hexafunctional)[3]

Acid Value <1.0 mg KOH/g[2][3]

Moisture Content <0.2%[2][3]

o . Typically <500 ppm MEHQ (monomethyl ether
Polymerization Inhibitor

hydroquinone)[2][3]
. Insoluble in water; soluble in organic solvents
Solubility
such as ethanol and toluene.[6]
Reactivity High reactivity, fast curing speed.[2][5]
Chemical Resistance Good[5][7]
Hardness and Abrasion Resistance High[5][7]

Experimental Protocols

This section outlines the detailed methodologies for determining the key chemical properties of
Dipentaerythritol Hexaacrylate.

Determination of Viscosity (Rotational Viscometer
Method - based on ASTM D2196)

This method determines the apparent viscosity of non-Newtonian materials.
e Apparatus:
o Rotational viscometer (e.g., Brookfield type) with appropriate spindles.
o Temperature-controlled water bath (25 + 0.1 °C).
o Griffin beaker (600 mL).
e Procedure:

o Equilibrate the DPHA sample to 25 °C in the water bath.
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o Place the sample in the Griffin beaker.

o Select a spindle and rotational speed that will give a torque reading between 10% and
90% of the instrument's scale.

o Immerse the spindle into the sample to the marked depth.

o Allow the spindle to rotate for a specified time (e.g., 60 seconds) to achieve a stable
reading.

[¢]

Record the torque reading and the rotational speed.

o Calculation: The apparent viscosity (n) in centipoise (cP) is calculated using the following
formula: n = (Torque Reading / 100) * Spindle Factor The spindle factor is provided by the
instrument manufacturer for each spindle and speed combination.

Determination of Density (Pycnometer Method - based
on ISO 1675)

This method is used to determine the density of liquid resins.

e Apparatus:
o Pycnometer (a glass flask of a specific, accurately known volume).
o Analytical balance (accurate to 0.1 mg).
o Temperature-controlled water bath (25 + 0.1 °C).

e Procedure:

o

Clean and dry the pycnometer and weigh it empty (mo).

o

Fill the pycnometer with the DPHA sample, ensuring there are no air bubbles.

o

Place the filled pycnometer in the water bath to allow it to reach thermal equilibrium.

[¢]

Adjust the volume of the sample to the calibration mark on the pycnometer.
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o Dry the outside of the pycnometer and weigh it (ma).

o Empty and clean the pycnometer, then fill it with distilled water and repeat steps 3-5 to get
the mass of the water-filled pycnometer (mz).

o Calculation: The density (p) of the DPHA sample in g/cm3 is calculated as follows: p_sample
=[(m1 - mo) / (M2 - mo)] * p_water where p_water is the density of water at the measurement
temperature.

Determination of Refractive Index (Abbé Refractometer
Method)

This method measures the refractive index of a liquid sample.
e Apparatus:

Abbé refractometer.

o

[¢]

Constant temperature water circulator (25 = 0.1 °C).

o

Dropper.

o

Lens paper and a suitable solvent (e.g., ethanol) for cleaning.

e Procedure:

[¢]

Turn on the refractometer and the water circulator to bring the prisms to the desired
temperature.

o Open the prism assembly and clean the surfaces of both the illuminating and refracting
prisms with lens paper and a solvent.

o Place a few drops of the DPHA sample onto the surface of the illuminating prism.
o Close the prism assembly securely.

o Look through the eyepiece and adjust the light source and mirror to get optimal
illumination.
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o Rotate the coarse adjustment knob until the light and dark fields are visible in the
eyepiece.

o Turn the fine adjustment knob to bring the dividing line into sharp focus.

o If a colored band is visible at the dividing line, adjust the compensator dial to eliminate the
color and sharpen the line.

o Align the sharp dividing line with the center of the crosshairs in the eyepiece.

o Read the refractive index value from the instrument's scale.

Determination of Acid Value (Titration Method - based on
ASTM D1208)

This method determines the free acidity in a sample.
e Apparatus:
o Burette (50 mL).
o Erlenmeyer flask (250 mL).
o Analytical balance.
e Reagents:
o Toluene-ethanol solvent mixture (2:1 by volume), neutralized.
o Standard potassium hydroxide (KOH) solution (0.1 N), accurately standardized.
o Phenolphthalein indicator solution (1% in ethanol).
e Procedure:

o Weigh an appropriate amount of the DPHA sample (e.g., 20 g) into the Erlenmeyer flask.
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o Add 100 mL of the neutralized toluene-ethanol solvent mixture and swirl to dissolve the
sample.

o Add a few drops of the phenolphthalein indicator.

o Titrate the solution with the standard 0.1 N KOH solution until a faint pink color persists for
at least 30 seconds.

o Record the volume of KOH solution used.

 Calculation: The acid value in mg KOH/g is calculated as follows: Acid Value = (V * N * 56.1)
/' W where:

[e]

V = volume of KOH solution used (mL)

o

N = normality of the KOH solution

[¢]

56.1 = molecular weight of KOH ( g/mol )

[¢]

W = weight of the DPHA sample (g)

Mandatory Visualizations
Synthesis of Dipentaerythritol Hexaacrylate

The synthesis of DPHA is typically achieved through the esterification of dipentaerythritol with
acrylic acid. The following diagram illustrates the general workflow of this process.

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of DPHA.
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Experimental Workflow for Characterization of DPHA

The following diagram outlines the logical flow of experiments to characterize the chemical
properties of a DPHA sample.

Experimental Workflow for DPHA Characterization

| DPHA Sample |

Acid Value Titration
(ASTM D1208)

Density Measurement
(ISO 1675)

Viscosity Measurement
(ASTM D2196)

Solubility Test

Refractive Index Measurement

Data Analysis and Comparison
with Specifications

Click to download full resolution via product page

Caption: A diagram showing the experimental workflow for DPHA characterization.

Conclusion

Dipentaerythritol hexaacrylate is a versatile monomer with a well-defined set of chemical
properties that make it suitable for a wide range of applications, particularly in radiation-curable
systems. Understanding these properties and the methods used to determine them is crucial
for formulation development, quality control, and ensuring the desired performance of the final
cured material. The data and protocols presented in this guide provide a solid foundation for
researchers and professionals working with DPHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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